2-Isobutyl-4,6-dimethyl-1,3,5-dithiazinane
2-Isobutyl-4,6-dimethyl-1,3,5-dithiazinane
Dihydro-4, 6-dimethyl-2-(2-methylpropyl)-4H-1, 3, 5-dithiazine belongs to the class of organic compounds known as 1, 3, 5-dithiazinanes. These are cyclic compounds that contain a dithiazinane ring, which is a saturated heterocycle that consisting of one nitrogen atom, two sulfur atoms at the 1-, 3-, and 5- position, respectively. Dihydro-4, 6-dimethyl-2-(2-methylpropyl)-4H-1, 3, 5-dithiazine is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, dihydro-4, 6-dimethyl-2-(2-methylpropyl)-4H-1, 3, 5-dithiazine is primarily located in the membrane (predicted from logP). Dihydro-4, 6-dimethyl-2-(2-methylpropyl)-4H-1, 3, 5-dithiazine is a cocoa, peanut, and roasted tasting compound that can be found in mollusks. This makes dihydro-4, 6-dimethyl-2-(2-methylpropyl)-4H-1, 3, 5-dithiazine a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
101517-87-7
VCID:
VC20768324
InChI:
InChI=1S/C9H19NS2/c1-6(2)5-9-11-7(3)10-8(4)12-9/h6-10H,5H2,1-4H3
SMILES:
CC1NC(SC(S1)CC(C)C)C
Molecular Formula:
C9H19NS2
Molecular Weight:
205.4 g/mol
2-Isobutyl-4,6-dimethyl-1,3,5-dithiazinane
CAS No.: 101517-87-7
Cat. No.: VC20768324
Molecular Formula: C9H19NS2
Molecular Weight: 205.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dihydro-4, 6-dimethyl-2-(2-methylpropyl)-4H-1, 3, 5-dithiazine belongs to the class of organic compounds known as 1, 3, 5-dithiazinanes. These are cyclic compounds that contain a dithiazinane ring, which is a saturated heterocycle that consisting of one nitrogen atom, two sulfur atoms at the 1-, 3-, and 5- position, respectively. Dihydro-4, 6-dimethyl-2-(2-methylpropyl)-4H-1, 3, 5-dithiazine is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, dihydro-4, 6-dimethyl-2-(2-methylpropyl)-4H-1, 3, 5-dithiazine is primarily located in the membrane (predicted from logP). Dihydro-4, 6-dimethyl-2-(2-methylpropyl)-4H-1, 3, 5-dithiazine is a cocoa, peanut, and roasted tasting compound that can be found in mollusks. This makes dihydro-4, 6-dimethyl-2-(2-methylpropyl)-4H-1, 3, 5-dithiazine a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 101517-87-7 |
| Molecular Formula | C9H19NS2 |
| Molecular Weight | 205.4 g/mol |
| IUPAC Name | 4,6-dimethyl-2-(2-methylpropyl)-1,3,5-dithiazinane |
| Standard InChI | InChI=1S/C9H19NS2/c1-6(2)5-9-11-7(3)10-8(4)12-9/h6-10H,5H2,1-4H3 |
| Standard InChI Key | FVPPILNIVWRBNY-UHFFFAOYSA-N |
| SMILES | CC1NC(SC(S1)CC(C)C)C |
| Canonical SMILES | CC1NC(SC(S1)CC(C)C)C |
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